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Compound of Interest

Compound Name: Fenfuram

Cat. No.: B166968

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Fenfuram, an obsolete systemic fungicide. Given its environmental persistence and moderate
toxicity to aquatic life, adherence to strict disposal protocols is crucial to ensure laboratory
safety and minimize environmental impact. This guide offers step-by-step procedures based on
established best practices for hazardous chemical waste management.

Fenfuram Chemical and Safety Data

While specific comprehensive datasets for Fenfuram are limited due to its obsolete status, the
following information summarizes its known properties and hazards.
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Property Value Source
Chemical Formula C12H11NO2 PubChem
Molar Mass 201.22 g/mol PubChem

Typically supplied as a liquid
Appearance ypically stipp a AERUI1]
concentrate or powder

Moderately soluble in water;
Solubility soluble in a range of organic AERUI1]

solvents

) Can be persistent in soil
Environmental Fate AERUI1]
systems

Ecotoxicity Moderately toxic to fish AERUI1]

o Low oral toxicity; limited data
Human Toxicity ] AERUI1]
on chronic effects

Succinate Dehydrogenase
Mechanism of Action Inhibitor, inhibits mitochondrial AERU[1]

function

Not approved for use in the
Regulatory Status ] PubChem|[2]
European Union

Experimental Protocol: Triple Rinsing of Fenfuram
Containers

Proper decontamination of empty Fenfuram containers is critical to render them non-
hazardous. The following triple-rinsing protocol should be followed diligently.

Objective: To decontaminate empty containers that have held Fenfuram, ensuring that residual
chemical is minimized before the container is disposed of.

Materials:

o Empty Fenfuram container
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Appropriate solvent (water or as specified by local regulations for pesticide residues)
Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
Labeled hazardous waste container for the rinsate

Funnel

Procedure:

Initial Draining: Once the container is empty, allow it to drain completely into the appropriate
chemical waste container for at least 30 seconds.

First Rinse: Fill the empty container to approximately 25% of its volume with a suitable
solvent.

Agitation: Securely cap the container and shake vigorously for at least 30 seconds to ensure
the solvent contacts all interior surfaces.

Rinsate Collection: Pour the rinsate from the container into a designated and clearly labeled
hazardous waste container. Allow the container to drain for at least 30 seconds.

Second and Third Rinses: Repeat steps 2 through 4 two more times for a total of three
rinses.

Container Preparation for Disposal: After the final rinse, allow the container to air dry
completely. Once dry, deface or remove the original label and puncture the container to
prevent reuse.

Final Disposal: Dispose of the decontaminated container in accordance with institutional and
local regulations for non-hazardous laboratory waste.

Fenfuram Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fenfuram and its containers.
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Caption: A flowchart outlining the proper disposal procedure for Fenfuram waste.

Step-by-Step Disposal Plan for Fenfuram

This section provides a detailed, operational plan for the disposal of Fenfuram from a

laboratory setting.
1. Personal Protective Equipment (PPE):

o Before handling Fenfuram, ensure you are wearing appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

2. Waste Identification and Segregation:
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Clearly identify the waste as "Fenfuram."

Do not mix Fenfuram waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EH&S) department. Incompatible wastes
can react dangerously.

. Containerization of Unused or Residual Fenfuram:

Use a leak-proof, compatible container for collecting Fenfuram waste. The original container
is often the best choice if it is in good condition.

The container must have a secure lid and be kept closed except when adding waste.

Label the waste container clearly with the words "Hazardous Waste," the full chemical name
"Fenfuram," and the approximate concentration and quantity. Include the date of waste
generation and the principal investigator's name and contact information.

. Storage of Fenfuram Waste:

Store the hazardous waste container in a designated satellite accumulation area within the
laboratory, at or near the point of generation.

Ensure the storage area is secure and away from drains, heat sources, and incompatible
chemicals.

. Disposal of Empty Fenfuram Containers:

Decontaminate empty containers by following the "Experimental Protocol: Triple Rinsing of
Fenfuram Containers" provided above.

Collect all rinsate and manage it as hazardous Fenfuram waste by adding it to your
designated Fenfuram waste container.

After triple rinsing and air drying, deface the original label and puncture the container to
prevent reuse.

Dispose of the clean, punctured container according to your institution's guidelines for non-
hazardous solid waste.
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6. Arranging for Final Disposal:

o Contact your institution's EH&S department or a licensed hazardous waste disposal
contractor to schedule a pickup for the containerized Fenfuram waste.

e Do not dispose of Fenfuram down the drain or in the regular trash.[3] Fenfuram's
persistence in soil and moderate toxicity to fish necessitate professional disposal to prevent
environmental contamination.[1]

7. Record Keeping:

¢ Maintain accurate records of the amount of Fenfuram disposed of and the date of disposal,
in accordance with your institution's policies and local regulations.

By adhering to these procedures, you contribute to a safe laboratory environment and the
responsible management of chemical waste, building trust in our commitment to safety and
environmental stewardship beyond the products we provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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